Cas no 1785889-61-3 (4-(p-Tolyl-hydrazono)-isochroman-1,3-dione)

• Product Name: 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione
• CAS No: 1785889-61-3
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 5162223
• Update Time: 2025-06-20

4-(p-Tolyl-hydrazono)-isochroman-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione

• Inchi： 1S/C16H12N2O3/c1-10-6-8-11(9-7-10)17-18-14-12-4-2-3-5-13(12)15(19)21-16(14)20/h2-9,17H,1H3
• InChI Key： PDGWOEBPJVPKHR-UHFFFAOYSA-N
• SMILES： C1(=O)OC(=O)C2=CC=CC=C2C1=NNC1=CC=C(C)C=C1

Additional information on 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione

Introduction to 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione (CAS No. 1785889-61-3)

4-(p-Tolyl-hydrazono)-isochroman-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1785889-61-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic hydrazones derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound features a fused isochromanone core conjugated with a p-tolylhydrazono moiety, which imparts distinct electronic and steric properties useful in medicinal chemistry applications.

The structural framework of 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione consists of a benzene ring substituted with a hydrazono group at the 4-position, linked to a chromanone backbone. This configuration allows for versatile interactions with biological targets, making it a promising scaffold for drug discovery. The presence of the p-tolyl group enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in hydrazono derivatives due to their reported pharmacological properties. Studies have demonstrated that such compounds can exhibit anti-inflammatory, antimicrobial, and antioxidant activities. The chromanone moiety, in particular, is well-known for its role in various pharmacologically active molecules, including some anticancer agents. The combination of these structural features in 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione suggests potential therapeutic applications.

One of the most compelling aspects of 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione is its synthetic accessibility. The compound can be readily prepared through condensation reactions between appropriately substituted isochroman-1,3-diones and p-tolylhydrazine or its derivatives. This synthetic route offers flexibility in modifying the core structure to explore different biological activities. Researchers have leveraged this accessibility to develop libraries of related compounds for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the study of 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione. Molecular modeling techniques have been employed to predict binding interactions with target proteins, providing insights into its mechanism of action. These studies have highlighted the compound’s potential as an inhibitor of certain enzymes implicated in diseases such as cancer and neurodegeneration. The computational predictions have guided experimental efforts, leading to more targeted synthetic modifications.

The pharmacological profile of 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione has been investigated in several preclinical studies. Initial findings suggest that the compound exhibits notable anti-inflammatory effects by modulating key signaling pathways involved in inflammation. The p-tolyl group appears to play a crucial role in these interactions by enhancing binding affinity to specific protein targets. Additionally, the chromanone core contributes to antioxidant properties, which are beneficial in combating oxidative stress-related diseases.

Another area of interest is the antimicrobial activity of 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione. Preliminary experiments have shown that the compound demonstrates efficacy against certain bacterial and fungal strains. This activity is attributed to its ability to disrupt essential microbial processes, making it a candidate for developing novel antimicrobial agents. The growing concern over antibiotic resistance has underscored the need for innovative therapeutic strategies, and compounds like 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione offer promising alternatives.

The synthesis and characterization of 4-(p-Tolyl-hydrazono)-isochroman-1,3-dione have also contributed to our understanding of heterocyclic chemistry. The compound serves as a valuable intermediate in constructing more complex molecular architectures. Researchers have utilized it as a building block for designing hybrid molecules that combine multiple pharmacophores into a single entity. Such hybridization strategies are increasingly employed in drug discovery to enhance potency and selectivity.

In conclusion,4-(p-Tolyl-hydrazono)-isochroman-1,3-dione (CAS No. 1785889-61-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new therapeutic agents. Ongoing studies continue to uncover novel aspects of its pharmacology and synthetic utility, paving the way for future medical applications.